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Compound of Interest

Compound Name:
2-(4-Chloro-2-

methylphenoxy)ethanol

Cat. No.: B1294840 Get Quote

Essential Safety and Handling Guide for 2-(4-Chloro-
2-methylphenoxy)ethanol
For researchers, scientists, and drug development professionals, the safe handling of

laboratory chemicals is paramount. This guide provides immediate and essential safety

protocols, operational procedures, and disposal plans for 2-(4-Chloro-2-
methylphenoxy)ethanol (CAS: 36220-29-8), ensuring a secure laboratory environment.[1]

Chemical and Physical Properties

Property Value

Molecular Formula C9H11ClO2[1]

Molecular Weight 186.64 g/mol [1]

Density 1.198 g/cm³[1]

Boiling Point 294.5°C at 760 mmHg[1]

Flash Point 131.9°C[1]
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Hazard Identification and Personal Protective Equipment
(PPE)
While a specific Safety Data Sheet (SDS) for 2-(4-Chloro-2-methylphenoxy)ethanol is not

readily available, data from structurally similar phenoxy and chloroethoxy compounds indicate

that this chemical should be handled with caution. It is likely to cause skin and serious eye

irritation.[2][3][4] Suspected hazards also include potential harm if swallowed and toxicity to

aquatic life.[3][5] Therefore, a comprehensive approach to personal protection is critical.

Recommended Personal Protective Equipment (PPE)

Protection Type Recommended Equipment

Eye/Face Protection

Wear chemical safety goggles or a face shield

that complies with OSHA's eye and face

protection regulations in 29 CFR 1910.133 or

European Standard EN166.[2][6]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and clothing to prevent skin exposure.[2]

[4] An apron or lab coat is also recommended.

Respiratory Protection

Use in a well-ventilated area. If ventilation is

inadequate, or for spill cleanup, a NIOSH-

approved respirator may be necessary.[7][8]

Operational and Handling Procedures
Engineering Controls:

Work in a well-ventilated laboratory, preferably within a chemical fume hood.[7]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2]

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[4][7]
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Do not breathe vapors or mists.[2]

Wash hands thoroughly after handling the chemical.[2][5]

Keep containers tightly closed when not in use and store in a cool, dry place away from

incompatible materials such as strong oxidizing agents.[2][4]

Emergency and Disposal Protocols
First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration and seek immediate medical

attention.[2][9]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[2][9]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2][10]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2][7]

Spill and Leak Procedures: In the event of a spill, evacuate the area. Wear appropriate PPE,

including respiratory protection. Absorb the spill with an inert material (e.g., sand, vermiculite)

and collect it in a suitable, closed container for disposal.[2]
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Disposal Plan: Dispose of 2-(4-Chloro-2-methylphenoxy)ethanol and any contaminated

materials as hazardous waste.[8] All disposal practices must comply with local, state, and

federal regulations. Do not allow the chemical to enter the environment.[5][7]

Safe Handling Workflow
The following diagram outlines the procedural steps for the safe handling of 2-(4-Chloro-2-
methylphenoxy)ethanol, from preparation to disposal.
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Safe Handling Workflow for 2-(4-Chloro-2-methylphenoxy)ethanol
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After use

Spill Response
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- Absorb and collect

In case of spill

Disposal
- Hazardous waste
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Dispose of waste

For subsequent use
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Caption: Workflow for handling 2-(4-Chloro-2-methylphenoxy)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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